molecular formula C8H4F3IO3 B8353780 2-Iodo-5-(trifluoromethoxy)benzoic acid CAS No. 874880-57-6

2-Iodo-5-(trifluoromethoxy)benzoic acid

Cat. No.: B8353780
CAS No.: 874880-57-6
M. Wt: 332.01 g/mol
InChI Key: QBWPAYGUVRRGMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Iodo-5-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C8H4F3IO3 and its molecular weight is 332.01 g/mol. The purity is usually 95%.
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Properties

CAS No.

874880-57-6

Molecular Formula

C8H4F3IO3

Molecular Weight

332.01 g/mol

IUPAC Name

2-iodo-5-(trifluoromethoxy)benzoic acid

InChI

InChI=1S/C8H4F3IO3/c9-8(10,11)15-4-1-2-6(12)5(3-4)7(13)14/h1-3H,(H,13,14)

InChI Key

QBWPAYGUVRRGMQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1OC(F)(F)F)C(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

The above 5-trifluoromethoxyanthranilic acid (68.8 g, 0.31 mol) is suspended in a mixture of concentrated HCl (50 mL) and water (300 mL), cooled to 0° C. and stirred. Sodium nitrite (24.2 g 0.35 mol) dissolved in water (50 mL) is slowly added taking care to maintain the temperature of the reaction mixture below 5° C. Stirring is continued at 0° C. for 30 minutes. Potassium iodide (91 g, 0.55 mol) is dissolved in a mixture of concentrated H2SO4 (19 mL) and water (130 mL) and added dropwise to the reaction mixture while keeping the temperature of the reaction mixture below 10° C. The mixture is then heated to 100° C. and stirred for 2 hours. After cooling to room temperature, the mixture is partitioned between EtOAc (1000 mL) and saturated sodium bisulfite solution (500 mL). The organic layer is washed again with saturated sodium bisulfite solution (500 mL) and then brine (500 mL), dried (MgSO4) and concentrated by rotary evaporator to give 5-trifluoromethoxy-2-iodobenzoic acid.
Quantity
68.8 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
24.2 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Quantity
91 g
Type
reactant
Reaction Step Three
Name
Quantity
19 mL
Type
solvent
Reaction Step Three
Name
Quantity
130 mL
Type
solvent
Reaction Step Three

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